Cas no 81982-32-3 (Alpiropride)

Alpiropride structure
Alpiropride structure
Product name:Alpiropride
CAS No:81982-32-3
MF:C17H26N4O4S
MW:382.47774
CID:878876
PubChem ID:71253

Alpiropride Chemical and Physical Properties

Names and Identifiers

    • Alpiropride
    • 5-(Methylaminosulfonyl)-N-[(1-allyl-2-pyrrolidinyl)methyl]-2-methoxy-4-aminobenzamide
    • RIV 2093
    • RIV-2093
    • AKOS040746543
    • NS00060382
    • (+-)-N-((1-Allyl-2-pyrrolidinyl)methyl)-4-amino-5-(methylsulfamoyl)-o-anisamide
    • ALPIROPRIDE [MI]
    • 4-AMINO-2-METHOXY-5-((METHYLAMINO)SULFONYL)-N-((1-(2-PROPEN-1-YL)-2-PYRROLIDINYL)METHYL)BENZAMIDE
    • (+/-)-N-((1-ALLYL-2-PYRROLIDINYL)METHYL)-4-AMINO-5-(METHYLSULFAMOYL)-O-ANISAMIDE
    • Rivistel
    • N-(1-Allyl-2-pyrrolidinylmethyl)-2-methoxy-4-amino-5-methylsulfamoylbenzamide
    • SCHEMBL79560
    • Alpiropridum [Latin]
    • N-((1-allylpyrrolidin-2-yl)methyl)-4-amino-2-methoxy-5-(N-methylsulfamoyl)benzamide
    • 1768UW0XS1
    • ALPIROPRIDE [MART.]
    • N-[(1-allyl 2-pyrrolidinyl)methyl] 2-methoxy 4-amino 5-methylsulfamoyl benzamide
    • 4-amino-2-methoxy-5-(methylsulfamoyl)-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]benzamide
    • Revistel
    • EINECS 279-867-4
    • Benzamide, 4-amino-2-methoxy-5-((methylamino)sulfonyl)-N-((1-(2-propenyl)-2-pyrrolidinyl)methyl)-
    • CHEMBL2104024
    • Alpiroprida
    • Alpiroprida [Spanish]
    • DTXSID30868635
    • Alpiropridum
    • Alpiropride [INN]
    • CHEBI:135599
    • Q27251876
    • 4-Amino-2-methoxy-5-((methylamino)sulfonyl)-N-((1-(2-propenyl)-2-pyrrolidinyl)methyl)benzamide
    • UNII-1768UW0XS1
    • 81982-32-3
    • Inchi: InChI=1S/C17H26N4O4S/c1-4-7-21-8-5-6-12(21)11-20-17(22)13-9-16(26(23,24)19-2)14(18)10-15(13)25-3/h4,9-10,12,19H,1,5-8,11,18H2,2-3H3,(H,20,22)
    • InChI Key: QRQMZZNDJGHPHZ-UHFFFAOYSA-N
    • SMILES: CNS(=O)(=O)C1=C(C=C(C(=C1)C(=O)NCC2CCCN2CC=C)OC)N

Computed Properties

  • Exact Mass: 382.16700
  • Monoisotopic Mass: 382.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 122A^2

Experimental Properties

  • Density: 1.227
  • Melting Point: 168.5-169°
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.56
  • PSA: 122.14000
  • LogP: 2.94740

Alpiropride Security Information

  • Toxicity:LD50 in male mice (mg/kg): 44 i.v.; 184 i.p.; 204 s.c.; 3600 orally (Perrot, Thominet, 1985)

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